Cas no 100324-81-0 ((R)-Lisofylline)

• Product Name: (R)-Lisofylline
• CAS No: 100324-81-0
• MF: C₁₃H₂₀N₄O₃
• MW: 280.322902679443
• CID: 187277
• PubChem ID: 501254
• Update Time: 2025-04-19

(R)-Lisofylline Chemical and Physical Properties

Names and Identifiers

• 1H-Purine-2,6-dione,3,7-dihydro-1-[(5R)-5-hydroxyhexyl]-3,7-dimethyl-
• (R)-Lisofylline
• 1-(5-hydroxyhexyl)-3,7-dimethyl-purine-2,6-dione
• CT-1501R
• Lisophylline
• ProTec
• LISOFYLLINE [INN]
• CHEMBL1411
• (r)-1-(5-hydroxyhexyl)-3,7-dimethylxanthine
• EX-A6722
• GTPL9225
• CHEBI:143527
• HY-109854A
• CS-0034091
• DTXSID7058709
• Q15409404
• NS00068764
• 1-[(R)-5-hydroxyhexyl]theobromine
• (R)-LSF
• LISOFYLLINE [WHO-DD]
• SCHEMBL39131
• NCGC00186630-01
• LISOFYLLINE
• lisofyllinum
• D04748
• lisofilina
• CT 1501R
• (R)-Lisophylline
• J-000102
• ProTec (TN)
• LISOFYLLINE [MI]
• (-)-lisofylline
• 1H-Purine-2,6-dione, 3,7-dihydro-1-(5-hydroxyhexyl)-3,7-dimethyl-, (R)-
• AKOS025394050
• 100324-81-0
• 1-(5R-Hydroxyhexyl)-3,7-dimethylxanthine
• 3,7-Dihydro-1-[(5R)-5-hydroxyhexyl]-3,7-dimethyl-1H-purine-2,6-dione
• LISOFYLLINE [USAN]
• LSF
• MS-23979
• 1-[(5R)-5-hydroxyhexyl]-3,7-dimethyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• R-1-(5-Hydroxyhexyl)-3,7-dimethylxanthine
• 1-[(5R)-5-hydroxyhexyl]-3,7-dimethylpurine-2,6-dione
• Lisofylline, (r)-
• Lisofylline (USAN/INN)
• 1-[(5R)-5-hydroxyhexyl]-3,7-dimethyl-purine-2,6-dione
• (R)-1-(5-Hydroxyhexyl)-3,7-dimethyl-1H-purine-2,6(3H,7H)-dione
• DB12406
• CT1501R
• L1F2Q2X956
• 1-(5-R-hydroxyhexyl)-3,7-dimethylxanthine
• 1-[(5R)-5-hydroxyhexyl]-3,7-dimethyl-3,7-dihydro-1H-purine-2,6-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-1-[(5R)-5-hydroxyhexyl]-3,7-dimethyl-
• DA-54953
• G12758

• Inchi： 1S/C13H20N4O3/c1-9(18)6-4-5-7-17-12(19)10-11(14-8-15(10)2)16(3)13(17)20/h8-9,18H,4-7H2,1-3H3/t9-/m1/s1
• InChI Key： NSMXQKNUPPXBRG-SECBINFHSA-N
• SMILES： O[C@H](C)CCCCN1C(N(C)C2=C(C1=O)N(C)C=N2)=O

Computed Properties

• Exact Mass: 280.15400
• Monoisotopic Mass: 280.154
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 390
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 78.7A^2

Experimental Properties

• Density: 1.3±0.1 g/cm3
• Melting Point: 105-107°C
• Boiling Point: 511.2±56.0 °C at 760 mmHg
• Flash Point: 263.0±31.8 °C
• Refractive Index: 1.62
• PSA: 82.05000
• LogP: -0.01520
• Specific Rotation: D20 -5.6° (c = 6.7 in ethanol)
• Vapor Pressure: 0.0±1.4 mmHg at 25°C

(R)-Lisofylline Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)